Cas no 94994-28-2 (4-methoxybicyclo[2.2.2]octane-1-carbaldehyde)
4-Methoxybicyclo[2.2.2]octane-1-carbaldehyde is a bicyclic aldehyde compound featuring a methoxy substituent at the 4-position of the bicyclo[2.2.2]octane framework. Its rigid, three-dimensional structure enhances steric control, making it valuable in asymmetric synthesis and chiral auxiliary applications. The aldehyde functionality offers reactivity for further derivatization, including condensation or reduction reactions, while the methoxy group provides electronic modulation for tailored reactivity. This compound is particularly useful in pharmaceutical and agrochemical research, where its constrained geometry can influence molecular recognition and binding properties. High purity and stability under standard conditions ensure consistent performance in synthetic workflows. Its unique scaffold also supports the development of novel materials and catalysts.
![4-methoxybicyclo[2.2.2]octane-1-carbaldehyde structure](https://ossimg.kuujia.com/scimg/95000/94994-28-2x500.png)
94994-28-2 structure
Product Name:4-methoxybicyclo[2.2.2]octane-1-carbaldehyde
CAS No:94994-28-2
MF:C10H16O2
MW:168.232843399048
CID:3031635
PubChem ID:86114364
Update Time:2025-05-27
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxybicyclo<2.2.2>octane-1-carboxaldehyde
- 4-methoxybicyclo[2.2.2]octane-1-carbaldehyde
- 94994-28-2
- JBSFNPNKGCJDGO-UHFFFAOYSA-N
- AT39093
- SCHEMBL16111349
-
- Inchi： 1S/C10H16O2/c1-12-10-5-2-9(8-11,3-6-10)4-7-10/h8H,2-7H2,1H3
- InChI Key： JBSFNPNKGCJDGO-UHFFFAOYSA-N
- SMILES： C12(C=O)CCC(OC)(CC1)CC2
Computed Properties
- Exact Mass: 168.115029749g/mol
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1565149-1g |
4-Methoxybicyclo[2.2.2]Octane-1-carbaldehyde |
94994-28-2 | 98% | 1g |
￥11880.00 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW066-100MG |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 100MG |
￥ 1,485.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW066-250MG |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 250MG |
￥ 2,376.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW066-500MG |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 500MG |
￥ 3,960.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW066-1G |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 1g |
￥ 5,940.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWW066-5G |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 5g |
￥ 17,820.00 | 2023-04-12 | |
| Aaron | AR0206OX-100mg |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 100mg |
$258.00 | 2024-07-18 | |
| Aaron | AR0206OX-250mg |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 95% | 250mg |
$412.00 | 2024-07-18 | |
| 1PlusChem | 1P0206GL-100mg |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 96% | 100mg |
$252.00 | 2024-04-19 | |
| 1PlusChem | 1P0206GL-250mg |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde |
94994-28-2 | 96% | 250mg |
$391.00 | 2024-04-19 |
4-methoxybicyclo[2.2.2]octane-1-carbaldehyde Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
94994-28-2 (4-methoxybicyclo[2.2.2]octane-1-carbaldehyde) Related Products
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- 42825-02-5(Ethanone, 1-(3-methoxytricyclo[3.3.1.13,7]dec-1-yl)-)
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- 102840-59-5(Cyclohexanecarboxaldehyde, 5-(1-methoxy-1-methylethyl)-2-methyl-)
- 116263-77-5(Ethanone, 1-(4-methoxybicyclo[2.2.2]oct-1-yl)-)
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